Cas no 35662-05-6 (N-(3-Hydroxypropyl)adenosine)

• Product Name: N-(3-Hydroxypropyl)adenosine
• CAS No: 35662-05-6
• MF: C₁₃H₁₉N₅O₅
• MW: 325.320462465286
• CID: 2843053
• PubChem ID: 24011706
• Update Time: 2024-03-01

N-(3-Hydroxypropyl)adenosine Chemical and Physical Properties

Names and Identifiers

• N-(3-Hydroxypropyl)adenosine
• PDSP1_001024
• PDSP2_001008
• (2R,3S,4R,5R)-2-(Hydroxymethyl)-5-(6-((3-hydroxypropyl)amino)-9H-purin-9-yl)tetrahydrofuran-3,4-diol

• Inchi： 1S/C13H19N5O5/c19-3-1-2-14-11-8-12(16-5-15-11)18(6-17-8)13-10(22)9(21)7(4-20)23-13/h5-7,9-10,13,19-22H,1-4H2,(H,14,15,16)/t7-,9-,10-,13-/m1/s1
• InChI Key： AFTUQDRYZGNMJC-QYVSTXNMSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)NCCCO)O)O

Computed Properties

• Exact Mass: 325.13861872g/mol
• Monoisotopic Mass: 325.13861872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 146

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides